Cas no 2228233-54-1 ((3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2228233-54-1
• MF: C₈H₈FNO₅S
• MW: 249.21622467041
• CID: 5779991
• PubChem ID: 165655772
• Update Time: 2025-05-22

(3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-2-nitrophenyl)methanesulfonyl fluoride
• EN300-1989157
• 2228233-54-1
• (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H8FNO5S/c1-15-7-4-2-3-6(5-16(9,13)14)8(7)10(11)12/h2-4H,5H2,1H3
• InChI Key： YJEUZEJUHRBPNJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1[N+](=O)[O-])OC)(=O)(=O)F

Computed Properties

• Exact Mass: 249.01072169g/mol
• Monoisotopic Mass: 249.01072169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.6Ų

Additional information on (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride

Comprehensive Analysis of (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride (CAS No. 2228233-54-1) in Modern Chemical Research

The compound (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride (CAS No. 2228233-54-1) has garnered significant attention in recent years due to its unique chemical properties and potential applications in various scientific fields. As a sulfonyl fluoride derivative, this molecule exhibits remarkable reactivity, making it a valuable tool for researchers exploring covalent inhibitors, proteomics, and chemical biology. The presence of both methoxy and nitro functional groups on the aromatic ring, combined with the methanesulfonyl fluoride moiety, creates a versatile scaffold for further chemical modifications.

In the context of current research trends, (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride has become particularly relevant in studies involving activity-based protein profiling (ABPP). Scientists are increasingly interested in how this compound can be used to identify and characterize enzyme active sites, especially in the field of drug discovery. The sulfonyl fluoride group is known for its ability to form stable covalent bonds with various amino acid residues, which explains why researchers are exploring its potential in developing targeted therapies for various medical conditions.

The synthesis and characterization of CAS No. 2228233-54-1 have been subjects of numerous recent publications. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are crucial for ensuring the compound's suitability for various applications, particularly in bioconjugation chemistry and materials science. The nitrophenyl moiety in particular contributes to the compound's UV-vis absorbance properties, making it useful in certain photochemical applications.

From a commercial perspective, the demand for (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride has been steadily increasing, particularly from pharmaceutical companies and academic research institutions. This growth aligns with broader industry trends favoring covalent drug discovery approaches and chemical proteomics techniques. The compound's stability under various conditions and its relatively straightforward handling procedures make it attractive for laboratories seeking reliable chemical probes for their research programs.

Recent advancements in click chemistry and bioorthogonal chemistry have opened new possibilities for utilizing CAS No. 2228233-54-1 in complex biological systems. Researchers are particularly excited about its potential in live-cell imaging and target identification studies. The compound's ability to selectively modify proteins without interfering with normal cellular processes makes it an invaluable tool for understanding protein function and cellular signaling pathways.

Quality control and proper storage of (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride are critical considerations for researchers. The compound should be stored under anhydrous conditions at recommended temperatures to maintain its stability and reactivity. These handling protocols are similar to those employed for other sulfonyl fluoride compounds, which have become increasingly important in modern medicinal chemistry workflows.

Looking to the future, CAS No. 2228233-54-1 is expected to play an even greater role in scientific research as new applications continue to emerge. Its unique combination of aromatic substitution patterns and reactive functional groups positions it as a versatile building block for the development of novel chemical tools and therapeutic agents. As research in precision medicine and personalized therapeutics advances, compounds like this will likely become even more valuable to the scientific community.

For researchers considering working with (3-Methoxy-2-nitrophenyl)methanesulfonyl fluoride, it's important to consult recent literature to understand its full potential and limitations. Numerous studies have demonstrated its effectiveness in various biochemical assays, and ongoing research continues to uncover new applications for this interesting compound. Its role in advancing our understanding of protein-ligand interactions and enzyme mechanisms makes it a noteworthy subject of study in contemporary chemical research.